Cas no 2137093-18-4 ((1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine)

• Product Name: (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine
• CAS No: 2137093-18-4
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5874733
• PubChem ID: 165451282
• Update Time: 2025-07-10

(1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137093-18-4
• EN300-744634
• (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine

• Inchi： 1S/C14H20N4O2/c1-19-11-13(15)14-9-16-17-18(14)7-8-20-10-12-5-3-2-4-6-12/h2-6,9,13H,7-8,10-11,15H2,1H3/t13-/m1/s1
• InChI Key： CDZHBFHKHQKDKN-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1C(=CN=N1)[C@@H](COC)N

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.2Ų

Additional information on (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine

Compound Introduction: (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine (CAS No. 2137093-18-4)

The compound (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine, identified by its CAS number 2137093-18-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the (1S) configuration, combined with the intricate triazole ring system, makes it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The triazole moiety, characterized by its nitrogen-rich structure, is known for its ability to enhance binding affinity and selectivity in biological targets. In particular, the incorporation of a benzyloxy group and a methoxy-substituted ethyl chain into the triazole framework introduces additional functional diversity, which can be leveraged to modulate pharmacokinetic properties and improve drug-like characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex triazole ring system efficiently.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that molecules with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The benzyloxy and methoxy groups are particularly noteworthy, as they can influence solubility and metabolic stability, critical factors for drug efficacy and safety.

In vitro studies have begun to explore the biological activity of (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine. Preliminary results indicate that it may interact with target proteins in ways that could lead to therapeutic benefits. For instance, its ability to modulate enzyme activity has been observed in assays designed to screen for novel anti-inflammatory agents. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may have broader applications in drug development.

The pharmaceutical industry is increasingly interested in leveraging computational chemistry tools to predict the properties of novel compounds like this one. Molecular modeling studies have been conducted to understand how (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine interacts with biological targets at the molecular level. These insights are crucial for optimizing lead compounds and guiding further experimental work.

Future directions in the study of this compound include exploring its pharmacokinetic profile and potential side effects. Animal models will be essential for evaluating its safety and efficacy before human clinical trials can be considered. Collaborative efforts between synthetic chemists and biologists are necessary to translate laboratory discoveries into viable therapeutic options.

The development of new drugs remains a cornerstone of modern medicine, and compounds like (1S)-1-{1-[2-(benzyloxy)ethyl]-1H-1,2,3-triazol-5-yl}-2-methoxyethan-1-amine exemplify the ongoing innovation in this field. By combining cutting-edge synthetic techniques with rigorous biological evaluation, researchers are paving the way for next-generation pharmaceuticals that address complex diseases more effectively than ever before.